molecular formula C8H12O B8576721 3-Butylfuran CAS No. 57393-55-2

3-Butylfuran

Cat. No.: B8576721
CAS No.: 57393-55-2
M. Wt: 124.18 g/mol
InChI Key: SBTKGYVVXLMMQE-UHFFFAOYSA-N
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Description

3-Butylfuran is a useful research compound. Its molecular formula is C8H12O and its molecular weight is 124.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

57393-55-2

Molecular Formula

C8H12O

Molecular Weight

124.18 g/mol

IUPAC Name

3-butylfuran

InChI

InChI=1S/C8H12O/c1-2-3-4-8-5-6-9-7-8/h5-7H,2-4H2,1H3

InChI Key

SBTKGYVVXLMMQE-UHFFFAOYSA-N

Canonical SMILES

CCCCC1=COC=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

The iodo-product obtained from Step B above (2.2 g, 8.8 mmol) was dissolved in 60 mL of ether, and stirred in a −78° C. bath. A 1.7 M solution of t-butyllithium in pentane (10.4 mL, 17.7 mmol) was added dropwise. After 20 min, cooling bath was removed. Reaction was continued for 2.5 hr and quenched with H2O (20 mL). The aqueous mixture was stirred overnight and separated. The aqueous layer was extracted with ether (30 mL). The combined organic layers were washed with brine, dried by Na2SO4, and filtered through a Celite pad. Removal of solvent gave 1.10 g (100%) of 3-butylfuran as a reddish-yellow oil.
[Compound]
Name
iodo
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0 (± 1) mol
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reactant
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Name
Quantity
60 mL
Type
reactant
Reaction Step One
[Compound]
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solution
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0 (± 1) mol
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reactant
Reaction Step Two
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0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
10.4 mL
Type
reactant
Reaction Step Two
Yield
100%

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